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Compound of Interest

Compound Name: 2-Ethyl-3-methylbutanal

Cat. No.: B1266178 Get Quote

An In-depth Technical Guide to 2-Ethyl-3-methylbutanal

This technical guide provides a comprehensive overview of 2-Ethyl-3-methylbutanal,
including its chemical identity, physicochemical properties, synthesis, analytical methods, and

biological relevance. This document is intended for researchers, scientists, and professionals in

the fields of chemistry and drug development.

Chemical Identity
IUPAC Name: 2-Ethyl-3-methylbutanal[1]

Synonyms:

2-Ethyl-3-methylbutyraldehyde[1]

2-Ethylisovaleraldehyde[1]

2-Isopropylbutanal

Butanal, 2-ethyl-3-methyl-[2]

(CH3)2CHCH(C2H5)CHO[2]
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The following table summarizes the key physicochemical properties of 2-Ethyl-3-
methylbutanal.

Property Value Source

Molecular Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1]

CAS Registry Number 26254-92-2 [1][2]

Appearance Colorless liquid ChemBK

Boiling Point 134-140 °C ChemBK

Density 0.803 - 0.9 g/mL ChemBK

Flash Point 33 °C ChemBK

Solubility
Soluble in alcohols and ethers,

poorly soluble in water.
ChemBK

Vapor Pressure 8.08 mmHg at 25°C ChemBK

Refractive Index 1.401 ChemBK

Experimental Protocols
Synthesis of 2-Ethyl-3-methylbutanal
A general method for the synthesis of aldehydes is through the oxidation of primary alcohols.

The following protocol is adapted from a general procedure for the oxidation of primary

alcohols to aldehydes.

Reaction: 2-Ethyl-3-methylbutan-1-ol → 2-Ethyl-3-methylbutanal

Materials:

2-Ethyl-3-methylbutan-1-ol

Pyridinium chlorochromate (PCC) or a milder oxidizing agent like Dess-Martin periodinane
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Anhydrous dichloromethane (CH₂Cl₂)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 2-Ethyl-3-methylbutan-1-ol in anhydrous dichloromethane in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Add the oxidizing agent (e.g., PCC) portion-wise to the stirred solution at room temperature.

The reaction is typically exothermic and may require cooling in an ice bath to maintain the

temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Upon completion, quench the reaction by adding a suitable reagent (e.g., sodium thiosulfate

for PCC).

Filter the reaction mixture through a pad of celite or silica gel to remove the chromium salts

or other solid byproducts.

Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine in

a separatory funnel.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
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Filter off the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to obtain pure 2-Ethyl-3-methylbutanal.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a suitable method for the identification and quantification of volatile compounds like

2-Ethyl-3-methylbutanal.[1]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

Sample Preparation:

Prepare a stock solution of 2-Ethyl-3-methylbutanal in a suitable solvent like

dichloromethane or hexane.

Create a series of calibration standards by diluting the stock solution to different

concentrations.

For unknown samples, dissolve or dilute them in the same solvent. An internal standard may

be added for accurate quantification.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Injection Mode: Splitless or split, depending on the concentration.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:
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Initial temperature: 40 °C, hold for 2 minutes.

Ramp: Increase to 200 °C at a rate of 10 °C/min.

Hold: Hold at 200 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-350.

Data Analysis:

Identify 2-Ethyl-3-methylbutanal by its retention time and the fragmentation pattern in its

mass spectrum.

Quantify the analyte by constructing a calibration curve from the peak areas of the standard

solutions.

Biological Activity and Signaling Pathway
Aldehydes, including 2-Ethyl-3-methylbutanal, are known to be odorants that interact with

olfactory receptors in the nasal cavity. The binding of an odorant to its specific G-protein

coupled receptor (GPCR) on the surface of an olfactory receptor neuron initiates a signal

transduction cascade.[3]

This cascade typically involves the activation of adenylyl cyclase, leading to an increase in

intracellular cyclic AMP (cAMP).[3] The elevated cAMP levels open cyclic nucleotide-gated ion

channels, causing a depolarization of the neuron's membrane and the generation of an action

potential. This signal is then transmitted to the olfactory bulb in the brain for processing.[3]
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Caption: General workflow for the synthesis of 2-Ethyl-3-methylbutanal.
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Caption: Olfactory signal transduction pathway initiated by an odorant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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